Cas no 898439-38-8 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxybenzene-1-sulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxybenzene-1-sulfonamide
• CAS No: 898439-38-8
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 5483786
• Update Time: 2025-10-25

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[1-(cyclopropylcarbonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-4-methoxy-
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C20H22N2O4S/c1-26-17-8-10-18(11-9-17)27(24,25)21-16-7-6-14-3-2-12-22(19(14)13-16)20(23)15-4-5-15/h6-11,13,15,21H,2-5,12H2,1H3
• InChI Key： KRODNBMNSITLAS-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(C2CC2)=O)(=O)=O)=CC=C(OC)C=C1

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxybenzene-1-sulfonamide

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxybenzene-1-sulfonamide: A Comprehensive Overview

The compound CAS No. 898439-38-8, also known as N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxybenzene-1-sulfonamide, is a complex organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for both academic and industrial researchers.

The molecular structure of this compound is characterized by a tetrahydroquinoline backbone, which is a common motif in many bioactive molecules. The presence of a cyclopropane ring attached to the quinoline system introduces additional strain and rigidity, potentially enhancing its binding affinity to target proteins. Furthermore, the sulfonamide group at the benzene ring is known to confer stability and improve pharmacokinetic properties. These structural elements collectively contribute to the compound's potential as a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. For instance, molecular docking studies have revealed that the sulfonamide group plays a critical role in interacting with key residues in the active site of target enzymes. This insight has been instrumental in guiding further optimization efforts aimed at improving the compound's efficacy and selectivity.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, studies have shown that it effectively inhibits histone deacetylases (HDACs), which are known to play a role in epigenetic regulation and cancer progression. Additionally, its ability to modulate kinase activity suggests potential applications in treating conditions like Alzheimer's disease and other neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the tetrahydroquinoline ring through hydrogenation and the subsequent attachment of the cyclopropane and sulfonamide groups. Researchers have also explored alternative synthetic routes to enhance yield and reduce production costs, making this compound more accessible for large-scale studies.

From an environmental perspective, the development of efficient and sustainable synthesis methods for this compound is crucial. Recent green chemistry approaches have focused on minimizing waste generation and reducing reliance on hazardous reagents. These efforts align with global initiatives to promote environmentally friendly practices in pharmaceutical manufacturing.

In conclusion, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methoxybenzene-1-sulfonamide represents a promising lead compound with diverse therapeutic applications. Its unique structure, coupled with advances in computational modeling and synthetic methodologies, positions it as a valuable tool in drug discovery research. As ongoing studies continue to unravel its full potential, this compound holds the promise of contributing significantly to the development of novel therapeutics.